Cas no 90917-52-5 (2-(3,4-diiodophenoxy)butanoic acid)

• Product Name: 2-(3,4-diiodophenoxy)butanoic acid
• CAS No: 90917-52-5
• MF: C₁₀H₁₀I₂O₃
• MW: 431.993547916412
• CID: 1956210
• PubChem ID: 56151
• Update Time: 2025-04-21

2-(3,4-diiodophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-diiodophenoxy)butanoic acid
• 2-(3,4-Diiodophenoxy)butyric acid
• BRN 3307250
• BUTYRIC ACID, 2-(3,4-DIIODOPHENOXY)-
• 90917-52-5
• DTXSID90920066

• Inchi： 1S/C10H10I2O3/c1-2-9(10(13)14)15-6-3-4-7(11)8(12)5-6/h3-5,9H,2H2,1H3,(H,13,14)
• InChI Key： VGZKWKGMCMMRPN-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)OC(C(=O)O)CC)I

Computed Properties

• Exact Mass: 431.872
• Monoisotopic Mass: 431.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.7

Experimental Properties

• Density: 2.137
• Boiling Point: 436.8°C at 760 mmHg
• Flash Point: 218°C
• Refractive Index: 1.655